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Compound of Interest

Compound Name: Ethyl nonadecanoate

Cat. No.: B101110 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Ethyl nonadecanoate, including detailed operational and disposal plans to foster a

secure research environment.

Personal Protective Equipment (PPE)
When handling Ethyl nonadecanoate, appropriate personal protective equipment is the first

line of defense against potential exposure. While generally considered to have low hazard,

direct contact and inhalation should be minimized. The following table summarizes the

recommended PPE.
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PPE Category Specification Purpose

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][2]

To protect eyes from splashes.

Hand Protection
Chemical impermeable gloves

(e.g., Nitrile rubber).
To prevent skin contact.[3]

Body Protection

Laboratory coat or other

suitable protective clothing to

prevent skin contact.[1][4]

To protect skin from accidental

spills.

Respiratory

Generally not required under

normal use with adequate

ventilation. If vapors or mists

are generated, use a

respirator.

To prevent inhalation of vapors

or mists. A full-face respirator

is recommended if exposure

limits are exceeded or irritation

occurs.[1][5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Ethyl nonadecanoate is crucial for maintaining safety and

experimental integrity.

1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Assemble all necessary equipment and materials before handling the compound.

Don the appropriate PPE as detailed in the table above.

2. Handling:

Avoid direct contact with skin and eyes.[3]

Keep the container tightly closed when not in use.
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Keep away from heat, sparks, and open flames, as the material is combustible.[6]

Do not eat, drink, or smoke in the handling area.[7]

3. In Case of a Spill:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[3]

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,

labeled container for disposal.[2][6][8]

Ventilate the area of the spill.[2]

For large spills, contact your institution's environmental health and safety (EHS) department.

4. First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

[5]

After skin contact: Remove contaminated clothing. Wash skin with soap and plenty of water.

[3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[3]

If ingested: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.[3][5]

Disposal Plan: Managing Ethyl Nonadecanoate
Waste
Proper disposal of chemical waste is critical to protect the environment and comply with

regulations.

1. Waste Collection:
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Collect all waste containing Ethyl nonadecanoate, including contaminated consumables

(e.g., gloves, absorbent materials), in a dedicated, clearly labeled, and sealed container.

2. Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

3. Disposal Method:

Ethyl nonadecanoate waste should be disposed of as chemical waste through an

authorized waste disposal company.[7]

Do not pour down the drain or dispose of with regular trash.[3] Discharge into the

environment must be avoided.[3]

Contact your institution's EHS department for specific guidance on approved disposal

procedures and licensed waste handlers.

Workflow for Safe Handling of Ethyl Nonadecanoate
The following diagram illustrates the logical flow of operations for safely handling Ethyl
nonadecanoate from initial preparation to final disposal.
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Safe Handling Workflow for Ethyl Nonadecanoate
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Caption: A flowchart outlining the key steps for the safe handling of Ethyl nonadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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